Cas no 73941-68-1 (Benzene, 1,5-dibromo-2-chloro-3-methoxy-)

Benzene, 1,5-dibromo-2-chloro-3-methoxy- structure
73941-68-1 structure
Product Name:Benzene, 1,5-dibromo-2-chloro-3-methoxy-
CAS No:73941-68-1
MF:C7H5Br2ClO
MW:300.374999761581
CID:541796
PubChem ID:71404110
Update Time:2025-04-19

Benzene, 1,5-dibromo-2-chloro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,5-dibromo-2-chloro-3-methoxy-
    • 1,5-dibromo-2-chloro-3-methoxybenzene
    • 73941-68-1
    • DTXSID50824975
    • Inchi: 1S/C7H5Br2ClO/c1-11-6-3-4(8)2-5(9)7(6)10/h2-3H,1H3
    • InChI Key: XIIKOIAVDPWOBR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CC(=C1Cl)OC)Br

Computed Properties

  • Exact Mass: 299.83752g/mol
  • Monoisotopic Mass: 297.83957g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų
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